clavicoronic acid
clavicoronic acid
Brand Name:
Vulcanchem
CAS No.:
139748-98-4
VCID:
VC0237882
InChI:
InChI=1S/C15H18O4/c1-8-11-6-15(2,3)5-9(11)4-10(7-16)12(8)13(17)14(18)19/h4,7,9,11H,5-6H2,1-3H3,(H,18,19)/t9?,11-/m1/s1
SMILES:
CC1=C(C(=CC2C1CC(C2)(C)C)C=O)C(=O)C(=O)O
Molecular Formula:
C7H12N2O2
Molecular Weight:
262.3 g/mol
clavicoronic acid
CAS No.: 139748-98-4
Main Products
VCID: VC0237882
Molecular Formula: C7H12N2O2
Molecular Weight: 262.3 g/mol
| CAS No. | 139748-98-4 |
|---|---|
| Product Name | clavicoronic acid |
| Molecular Formula | C7H12N2O2 |
| Molecular Weight | 262.3 g/mol |
| IUPAC Name | 2-[(3aS)-6-formyl-2,2,4-trimethyl-1,3,3a,7a-tetrahydroinden-5-yl]-2-oxoacetic acid |
| Standard InChI | InChI=1S/C15H18O4/c1-8-11-6-15(2,3)5-9(11)4-10(7-16)12(8)13(17)14(18)19/h4,7,9,11H,5-6H2,1-3H3,(H,18,19)/t9?,11-/m1/s1 |
| Standard InChIKey | FUUQWZJSFLVSPA-HCCKASOXSA-N |
| Isomeric SMILES | CC1=C(C(=CC2[C@@H]1CC(C2)(C)C)C=O)C(=O)C(=O)O |
| SMILES | CC1=C(C(=CC2C1CC(C2)(C)C)C=O)C(=O)C(=O)O |
| Canonical SMILES | CC1=C(C(=CC2C1CC(C2)(C)C)C=O)C(=O)C(=O)O |
| Synonyms | clavicoronic acid |
| PubChem Compound | 3035705 |
| Last Modified | Nov 11 2021 |
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